Cas no 1671884-43-7 (N5-Hydroxylamino Caspofungin)

• Product Name: N5-Hydroxylamino Caspofungin
• CAS No: 1671884-43-7
• MF: C₅₄H₉₂N₁₀O₁₈
• MW: 1169.3644952774
• CID: 4557769
• Update Time: 2025-11-01

N5-Hydroxylamino Caspofungin Chemical and Physical Properties

Names and Identifiers

• Caspofungin Impurity 12 Acetate
• N5-Hydroxylamino Caspofungin

• Inchi： 1S/C52H88N10O16.C2H4O2/c1-5-28(2)24-29(3)12-10-8-6-7-9-11-13-39(69)55-34-26-38(68)46(62(78)23-21-54)59-50(75)43-37(67)19-22-60(43)52(77)41(36(66)18-20-53)57-49(74)42(45(71)44(70)31-14-16-32(64)17-15-31)58-48(73)35-25-33(65)27-61(35)51(76)40(30(4)63)56-47(34)72;1-2(3)4/h14-17,28-30,33-38,40-46,63-68,70-71,78H,5-13,18-27,53-54H2,1-4H3,(H,55,69)(H,56,72)(H,57,74)(H,58,73)(H,59,75);1H3,(H,3,4)/t28-,29+,30+,33+,34-,35-,36+,37-,38+,40?,41-,42?,43-,44-,45-,46-;/m0./s1
• InChI Key： NSWJFLKZWBYBIN-BIRPAEQESA-N
• SMILES： C(=O)(O)C.O=C1N[C@H]([C@@H](C[C@@H](C(NC(C(N2C[C@H](O)C[C@@]2([H])C(=O)NC([C@H](O)[C@H](C2C=CC(O)=CC=2)O)C(=O)N[C@@]([H])([C@H](O)CCN)C(=O)N2CC[C@H](O)[C@@]12[H])=O)[C@H](O)C)=O)NC(=O)CCCCCCCC[C@@H](C)C[C@@H](C)CC)O)N(O)CCN

N5-Hydroxylamino Caspofungin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N5-Hydroxylamino Caspofungin

Introduction to N5-Hydroxylamino Caspofungin and Its Significance in Modern Medicinal Chemistry

N5-Hydroxylamino Caspofungin, a derivative of the well-known antifungal agent Caspofungin, represents a significant advancement in the field of medicinal chemistry. This compound, identified by its CAS number 1671884-43-7, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The introduction of hydroxylamino groups into the molecular framework of Caspofungin has opened new avenues for research, particularly in the development of novel antifungal strategies.

The compound's significance is underscored by its mechanism of action, which targets essential processes in fungal cell wall biosynthesis. Specifically, N5-Hydroxylamino Caspofungin inhibits the activity of β-(1,3)-D-glucan synthase, a critical enzyme responsible for synthesizing the polysaccharide component of fungal cell walls. By disrupting this process, the compound effectively compromises the structural integrity of the fungal cell wall, leading to cell lysis and death. This mechanism is particularly relevant in the context of rising fungal resistance to conventional antifungal agents.

Recent studies have highlighted the potential of N5-Hydroxylamino Caspofungin as a lead compound for further drug development. Researchers have been exploring its efficacy against various fungal pathogens, including those that exhibit multidrug resistance. Preliminary in vitro and in vivo studies suggest that this derivative exhibits potent antifungal activity with a broader spectrum compared to its parent compound. This is particularly encouraging given the increasing prevalence of resistant fungal strains in clinical settings.

The structural modification introduced by the hydroxylamino group also contributes to enhanced pharmacokinetic properties. Unlike traditional antifungal agents, which often suffer from poor bioavailability and rapid clearance, N5-Hydroxylamino Caspofungin demonstrates improved solubility and stability. These characteristics are crucial for achieving therapeutic levels in vivo and maintaining prolonged efficacy. Such pharmacokinetic advantages make this compound an attractive candidate for further clinical development.

In addition to its antifungal properties, N5-Hydroxylamino Caspofungin has shown promise in preclinical models as a potential therapeutic agent against other microbial infections. The unique chemical scaffold of this compound allows for selective targeting of pathogenic microorganisms without significant toxicity to host cells. This selectivity is a critical factor in minimizing side effects and improving patient outcomes.

The synthesis of N5-Hydroxylamino Caspofungin involves sophisticated chemical methodologies that highlight the intersection of organic chemistry and medicinal chemistry. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and selective functional group transformations, are employed to construct the desired molecular framework. These synthetic strategies not only demonstrate the ingenuity of modern chemical research but also pave the way for scalable production methods.

The development of N5-Hydroxylamino Caspofungin aligns with broader trends in pharmaceutical innovation, where structural modifications are leveraged to enhance drug efficacy and safety. By building upon established scaffolds like Caspofungin, researchers can rapidly identify promising derivatives with improved characteristics. This approach accelerates the drug discovery pipeline, enabling faster translation from laboratory findings to clinical applications.

Future research directions for N5-Hydroxylamino Caspofungin include exploring its potential in combination therapies with other antifungal or antimicrobial agents. Such combinations could mitigate issues related to drug resistance by targeting multiple pathways or mechanisms simultaneously. Furthermore, investigating the compound's interactions with cellular components may provide insights into its mode of action and identify additional therapeutic applications beyond antifungal treatment.

The impact of N5-Hydroxylamino Caspofungin extends beyond academic research; it holds significant implications for global healthcare systems facing challenges due to antimicrobial resistance. As fungal infections become increasingly prevalent and difficult to treat, innovative compounds like this derivative are essential tools in combating these threats. The development of such agents underscores the importance of continued investment in pharmaceutical research and discovery.

In conclusion, N5-Hydroxylamino Caspofungin (CAS no.1671884-43-7) represents a promising advancement in antifungal therapy with unique structural and pharmacological properties. Its ability to disrupt fungal cell wall biosynthesis while maintaining high selectivity makes it a valuable candidate for further clinical development. As research progresses, this compound is poised to contribute significantly to addressing global challenges related to microbial infections and antimicrobial resistance.